Cas no 203662-48-0 (tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate)

Tert-Butyl 2-(Hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate is a spirocyclic building block used in organic synthesis and medicinal chemistry. Its key structural features include a rigid spiro[3.4]octane scaffold, a hydroxymethyl group for further functionalization, and a Boc-protected amine, which enhances stability and facilitates selective deprotection. This compound is particularly valuable in the design of bioactive molecules, offering conformational constraint to improve target binding and pharmacokinetic properties. The tert-butyloxycarbonyl (Boc) group ensures compatibility with a wide range of synthetic conditions, making it a versatile intermediate for peptide mimetics and small-molecule drug discovery. Its well-defined stereochemistry further supports precise structural control in complex syntheses.

tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate structure

203662-48-0 structure

Product Name:tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate

CAS No:203662-48-0

MF:C₁₃H₂₃NO₃

MW:241.326624155045

MDL:MFCD22419346

CID:2176110

PubChem ID:23565397

Update Time:2025-10-18

tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate
- 6-Boc-6-Aza-spiro[3.4]octane-2-methanol
- SB20095
- 203662-48-0
- CS-0048459
- AS-39947
- MFCD22419346
- PB37442
- 6-Boc-6-azaspiro[3.4]octane-2-methanol
- tert-Butyl2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate
- EN300-1708830
- 6-Azaspiro[3.4]octane-6-carboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester
- AKOS025290086
- DB-266831
- SCHEMBL20231859
- tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate
- MDL： MFCD22419346
- Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-5-4-13(9-14)6-10(7-13)8-15/h10,15H,4-9H2,1-3H3
- InChI Key： NADWHBFAGOIEAE-UHFFFAOYSA-N
- SMILES： OCC1CC2(CN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

Exact Mass: 241.16779360g/mol
Monoisotopic Mass: 241.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 49.8Å²

tert-Butyl 2-(Hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000849-100mg	tert-Butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	95%	100mg	$446.76	2023-09-02
Alichem	A289000849-250mg	tert-Butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	95%	250mg	$714.00	2023-09-02
Alichem	A289000849-1g	tert-Butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	95%	1g	$1820.00	2023-09-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2159-5g	6-Boc-6-Aza-spiro[3.4]octane-2-methanol	203662-48-0	95%	5g	$2000	2023-09-07
Chemenu	CM107479-100mg	tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	97%	100mg	$210	2021-08-06
Chemenu	CM107479-250mg	tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	97%	250mg	$321	2021-08-06
Chemenu	CM107479-500mg	tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	97%	500mg	$514	2021-08-06
Chemenu	CM107479-1g	tert-butyl 2-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate	203662-48-0	97%	1g	$822	2021-08-06
abcr	AB456212-100 mg	6-Boc-6-aza-spiro[3.4]octane-2-methanol	203662-48-0		100MG	€330.30	2023-07-18
abcr	AB456212-250 mg	6-Boc-6-aza-spiro[3.4]octane-2-methanol	203662-48-0		250MG	€524.10	2023-07-18